molecular formula C8H4Br3ClO3S B8473253 3-(Tribromomethylsulfonyl)benzoyl chloride CAS No. 299446-70-1

3-(Tribromomethylsulfonyl)benzoyl chloride

Cat. No.: B8473253
CAS No.: 299446-70-1
M. Wt: 455.35 g/mol
InChI Key: SHWRJAZTPLNUMV-UHFFFAOYSA-N
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Description

3-(Tribromomethylsulfonyl)benzoyl chloride is a useful research compound. Its molecular formula is C8H4Br3ClO3S and its molecular weight is 455.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

299446-70-1

Molecular Formula

C8H4Br3ClO3S

Molecular Weight

455.35 g/mol

IUPAC Name

3-(tribromomethylsulfonyl)benzoyl chloride

InChI

InChI=1S/C8H4Br3ClO3S/c9-8(10,11)16(14,15)6-3-1-2-5(4-6)7(12)13/h1-4H

InChI Key

SHWRJAZTPLNUMV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)C(Br)(Br)Br)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 375 g (0.86 mole) of 3-tribromomethanesulfonyl benzoic acid were added 1 ml of dimethylformamide and 500 ml of thionyl chloride and the mixture was refluxed for one hour. The reaction mixture was filtered and 3000 ml of hexane was added to the filtrate to precipitate crystals. The crystals were recovered by filtration and dried to obtain 366 g of 3-tribromomethanesulfonyl benzoylchloride (yield 94%, white crystals).
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375 g
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500 mL
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1 mL
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solvent
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Synthesis routes and methods II

Procedure details

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